(R)-2-((6-(3-hydroxypyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid
Overview
Description
(R)-2-((6-(3-hydroxypyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid, also referred to as R-2-HPPOA, is a novel synthetic compound with potential applications in scientific research and drug development. R-2-HPPOA is an organic acid that belongs to the pyridazinone family and has been used in various studies as a model compound for the study of drug-target interactions. It has been used in the development of novel drug candidates and is being investigated for its potential therapeutic effects.
Scientific Research Applications
Compound Synthesis and Chemical Analysis
The compound has been utilized in the synthesis of various chemical structures. For instance, its derivatives have been involved in the synthesis of thiazolidin-4-ones, with potential antibacterial activity, and the creation of Schiff’s bases through condensation reactions (Čačić et al., 2009). Similarly, it serves as a critical component in the synthesis of various heterocyclic compounds, such as fluroxypyr, a pyridine herbicide, indicating its utility in agricultural chemistry (Park et al., 2016).
Biochemical Research and Drug Development
In the realm of biochemistry and pharmacology, (R)-2-((6-(3-hydroxypyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid derivatives are prominent. They have been used to develop potent and selective antagonists for specific biological receptors, such as the alphavbeta3 receptor, with potential applications in treating conditions like osteoporosis (Hutchinson et al., 2003). The compound's versatility is also evident in its use in synthesizing esters through esterification reactions, showcasing its role in various synthetic pathways (Won et al., 2007).
Material Science and Structural Chemistry
In material science and structural chemistry, derivatives of this compound have been used to understand the molecular conformations and structures of various compounds. This includes the synthesis of (2-oxo-2,3-dihydroimidazo[1,2-a]-pyridin-3-yl)acetic acids and their molecular conformation analysis (Chui et al., 2004), as well as in the synthesis of indeno-[2,1-c]pyridazin-9-one, demonstrating the compound's role in creating complex molecular structures (Rao & Kumar, 2005).
properties
IUPAC Name |
2-[6-[(3R)-3-hydroxypyrrolidin-1-yl]pyridazin-3-yl]oxyacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4/c14-7-3-4-13(5-7)8-1-2-9(12-11-8)17-6-10(15)16/h1-2,7,14H,3-6H2,(H,15,16)/t7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCGISOYNNDRBEX-SSDOTTSWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)C2=NN=C(C=C2)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H]1O)C2=NN=C(C=C2)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-((6-(3-hydroxypyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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